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This technical guide provides an in-depth overview of N-methyltetrahydro-2H-pyran-4-amine,

a pivotal heterocyclic amine in modern medicinal chemistry. Aimed at researchers, scientists,

and professionals in drug development, this document details the compound's chemical

structure, physicochemical properties, synthesis, and its significant role as a building block in

the creation of novel therapeutics.

Core Compound Identification and Properties
N-methyltetrahydro-2H-pyran-4-amine is a saturated heterocyclic compound featuring a

tetrahydropyran ring with a methylamino substituent at the 4-position. Its unique structural

characteristics, including the presence of a polar ether oxygen and a secondary amine, make it

a valuable synthon for introducing desirable physicochemical properties in drug candidates.

Chemical Structure:

SMILES:CNC1CCOCC1

InChI:InChI=1S/C6H13NO/c1-7-6-2-4-8-5-3-6/h6-7H,2-5H2,1H3
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The key identification and physicochemical data for N-methyltetrahydro-2H-pyran-4-amine
are summarized in the table below for easy reference and comparison.

Property Value

CAS Number 220641-87-2[1]

Molecular Formula C₆H₁₃NO[1]

Molecular Weight 115.17 g/mol

Appearance Yellow liquid

Boiling Point 165.0 ± 33.0 °C (Predicted)

Density 0.93 ± 0.1 g/cm³ (Predicted)

pKa 10.01 ± 0.20 (Predicted)

Synonyms

4-(Methylamino)tetrahydro-2H-pyran, N-

methyloxan-4-amine, Methyl-(tetrahydro-pyran-

4-yl)-amine

Synthesis of N-Methyltetrahydro-2H-pyran-4-amine
The primary and most efficient method for the synthesis of N-methyltetrahydro-2H-pyran-4-
amine is the reductive amination of tetrahydro-4H-pyran-4-one with methylamine.[2] This one-

pot reaction is widely used in medicinal chemistry for its reliability and operational simplicity.

Experimental Protocol: Reductive Amination
The following protocol provides a detailed methodology for the synthesis of N-
methyltetrahydro-2H-pyran-4-amine.

Materials:

Tetrahydro-4H-pyran-4-one

Methylamine (2M solution in THF)

Acetic Acid
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Sodium Cyanoborohydride

Tetrahydrofuran (THF)

Procedure:

To a stirred solution of tetrahydro-4H-pyran-4-one (1 g, 10 mmol) in tetrahydrofuran (THF, 10

mL), slowly add methylamine (0.62 g, 20 mmol, 2 M THF solution) dropwise at room

temperature.

Following the addition of methylamine, add acetic acid (0.5 mL).

Stir the reaction mixture continuously for 1 hour at room temperature to facilitate the

formation of the iminium intermediate.

Cool the reaction mixture to 0 °C using an ice bath.

Add sodium cyanoborohydride (0.7 g, 12 mmol) portion-wise to the cooled reaction mixture.

Allow the reaction to warm to room temperature and continue stirring for 16 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) to confirm the

consumption of the starting material.

Upon completion, the target product, N-methyltetrahydro-2H-pyran-4-amine (1 g), is

isolated as a yellow liquid. Mass spectrum (ESI) m/z 115 [M]+.

Application in Drug Discovery and Development
N-methyltetrahydro-2H-pyran-4-amine is a crucial building block in the synthesis of complex

pharmaceutical compounds. The tetrahydropyran motif is frequently incorporated into drug

candidates to enhance their pharmacological profiles, including solubility and metabolic

stability. This amine, in particular, serves as a key intermediate for the synthesis of various

kinase inhibitors and other targeted therapies.

The following diagram illustrates the logical workflow of how N-methyltetrahydro-2H-pyran-4-
amine is synthesized and subsequently utilized as a key building block in the development of a

therapeutic agent.
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Experimental Workflow: Synthesis and Application of N-methyltetrahydro-2H-pyran-4-amine

Synthesis of N-methyltetrahydro-2H-pyran-4-amine

Application in Drug Synthesis

Tetrahydro-4H-pyran-4-one

Reductive Amination
(Sodium Cyanoborohydride, Acetic Acid, THF)

Methylamine

N-methyltetrahydro-2H-pyran-4-amine

Yields target amine

Coupling Reaction
(e.g., Amide coupling, Nucleophilic substitution)

Bioactive Scaffold
(e.g., Pyrimidine, Quinazoline)

Final Drug Candidate
(e.g., Kinase Inhibitor)

Forms final therapeutic agent

Click to download full resolution via product page

Experimental Workflow Diagram

This workflow highlights the two key stages: the synthesis of the amine intermediate via

reductive amination and its subsequent incorporation into a more complex molecule through a

coupling reaction to yield a final drug candidate. This demonstrates the integral role of N-
methyltetrahydro-2H-pyran-4-amine in the drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-amine-chemical-structure-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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